2-Bromo-6-methylnicotinaldehyde
Overview
Description
2-Bromo-6-methylnicotinaldehyde (2-BMN) is a chemical compound that is often used in scientific research as a starting material in the synthesis of a variety of compounds. It has been used in a variety of studies, including those involving drug development, biochemistry, and pharmacology. 2-BMN is a valuable tool in the laboratory due to its ability to act as a catalyst in the synthesis of a wide range of compounds.
Scientific Research Applications
Photolabile Protecting Groups
2-Bromo-6-methylnicotinaldehyde has been studied in the context of developing photolabile protecting groups for aldehydes and ketones. Lu et al. (2003) demonstrated that 6-Bromo-4-(1,2-dihydroxyethyl)-7-hydroxycoumarin (Bhc-diol) can be used under simulated physiological conditions as a photoremovable protecting group. This application is significant for the controlled release of aldehydes and ketones upon exposure to light, with potential uses in drug delivery and chemical synthesis (Lu, Fedoryak, Moister, & Dore, 2003).
Synthesis of Bromovinyl Aldehydes
Ghosh and Ray (2017) highlighted the significance of 2-bromo-cyclohexenecarbaldehyde and 2-bromobenzaldehyde in the synthesis of compounds with potential biological, medicinal, and material applications. Their review emphasizes the role of these substrates under palladium-catalyzed conditions, suggesting a similar scope for this compound in synthetic chemistry (Ghosh & Ray, 2017).
Halogenated Aromatic Aldehyde Transformation
Neilson et al. (1988) investigated the transformation of various halogenated aromatic aldehydes, including compounds similar to this compound, by anaerobic bacteria. Their study found that these transformations lead to the synthesis of carboxylic acids, which are important in environmental contexts for the biodegradation of halogenated compounds (Neilson, Allard, Hynning, & Remberger, 1988).
Electrocatalytic Carboxylation
Feng et al. (2010) explored the electrocatalytic carboxylation of 2-amino-5-bromopyridine with CO2, which is structurally related to this compound. This process highlights the potential for electrochemical methods to functionalize similar brominated compounds, opening pathways for synthesizing valuable chemical intermediates (Feng, Huang, Liu, & Wang, 2010).
Safety and Hazards
The compound is associated with several hazard statements including H301, H311, and H331 . These indicate that the compound is toxic if swallowed, in contact with skin, or if inhaled . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
2-bromo-6-methylpyridine-3-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrNO/c1-5-2-3-6(4-10)7(8)9-5/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MQSSRBWNPRWQRS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=C(C=C1)C=O)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00586596 |
Source
|
| Record name | 2-Bromo-6-methylpyridine-3-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00586596 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
853179-74-5 |
Source
|
| Record name | 2-Bromo-6-methylpyridine-3-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00586596 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[2-(1-Piperazinylmethyl)cyclohexyl]methanol](/img/structure/B1284381.png)
